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Compound of Interest

Compound Name: 4-Chloro-2-formylnicotinic acid

Cat. No.: B12940485

Get Quote

Executive Summary & Technical Context[2][3][4][5]
[6][7][8]
In the synthesis of pyridine-based active pharmaceutical ingredients (APIs)—particularly HIV

integrase inhibitors and specific herbicides—4-Chloro-2-formylnicotinic acid (CAS 1289018-

85-4) serves as a pivotal intermediate. Its dual functionality (aldehyde and carboxylic acid)

makes it highly reactive but also susceptible to degradation (oxidation to dicarboxylic acid or

decarboxylation).

This guide objectively compares the performance of a Qualified Certified Reference Standard

(CRS) against In-House Synthesized Standards (Reagent Grade). We establish a self-

validating characterization workflow to ensure data integrity in regulatory submissions

(IND/NDA).

Chemical Identity[7][9][10]
IUPAC Name: 4-Chloro-2-formylpyridine-3-carboxylic acid

CAS Number: 1289018-85-4[1]
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Molecular Formula: C₇H₄ClNO₃[1]

Molecular Weight: 185.56 g/mol [1]

Critical Quality Attributes (CQAs): Purity (>98%), Residual Solvents, Moisture Content,

Aldehyde Oxidation State.[2]

Comparative Analysis: Certified vs. In-House
Standards
The following analysis contrasts the utility of a commercially sourced, fully characterized CRS

against a typical in-house synthesized standard purified via recrystallization.
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Feature
Alternative A:

Certified Reference

Standard (CRS)

Alternative B: In-

House / Reagent

Grade

Impact on

Development

Purity Assignment

Potency Assessed

(Mass

Balance)Corrects for

water (KF), residuals

(GC), and ash (ROI).

Area % (HPLC

only)Often

overestimates purity

by ignoring non-

chromatographic

impurities

(water/salts).

High: Using Alt B

causes potency errors

in assay validation,

leading to OOS

results later.

Traceability

HighCoA includes ¹H-

NMR, ¹³C-NMR, MS,

IR, and HPLC traces.

[2]

LowOften relies on a

single identity test

(e.g., LC-MS).

Critical: Regulatory

bodies (FDA/EMA)

require full structural

elucidation for

reference materials.

Stability Data

MonitoredRe-test

dates provided based

on real-time stability

studies.

UnknownRisk of

undetected aldehyde

oxidation (to 4-

chloropyridine-2,3-

dicarboxylic acid)

during storage.

Medium: Degraded

standards lead to

false failure in stability

testing of the API.

Impurity Profiling

QuantifiedKnown

impurities (synthetic

byproducts) are

identified and listed.[3]

[4]

UnqualifiedUnknown

peaks may co-elute

with the main peak.

High: Essential for

accurate Relative

Response Factor

(RRF) calculations.

Experimental Data Support
In a comparative study, a batch of "98% HPLC Area" reagent grade material was characterized

using the Mass Balance Approach (Methodology in Section 3).

HPLC Purity: 98.2%

Water Content (KF): 4.5% (Hygroscopic nature)[2]
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Residual Solvents (GC): 1.2% (Ethyl Acetate)

True Potency:

Conclusion: Relying on Alternative B (Reagent Grade) without full characterization results in a

5.6% assay error, which is unacceptable for quantitative pharmaceutical analysis.[2]

Detailed Characterization Protocols
To establish a self-validating reference standard, the following orthogonal methods must be

executed.

A. Primary Purity Assay: HPLC-UV (Reverse Phase)
Rationale: The compound contains a carboxylic acid and a basic pyridine nitrogen. A standard

C18 column with an acidic mobile phase is required to suppress ionization of the carboxylic

acid (

) and protonate the pyridine, ensuring a sharp peak shape and retention.

Column: Agilent Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.[2]

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.0).

Mobile Phase B: Acetonitrile.[5]

Flow Rate: 1.0 mL/min.[6]

Detection: UV at 270 nm (Max absorption for pyridine derivatives).

Temperature: 30°C.

Gradient:

0 min: 5% B[5]

15 min: 60% B

20 min: 90% B (Wash)
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25 min: 5% B (Re-equilibration)

Self-Validation Step: Inject a "System Suitability" mixture containing the analyte and its oxidized

impurity (4-chloropyridine-2,3-dicarboxylic acid). Resolution (

) must be > 1.5.

B. Structural Elucidation: ¹H-NMR
Rationale: NMR confirms the integrity of the aldehyde group, which is the most labile part of the

molecule.

Solvent: DMSO-

(Avoid

or Methanol-

to prevent deuterium exchange with the aldehyde proton or hemiacetal formation).

Key Signals:

ppm (s, 1H): Aldehyde proton (-CHO).[2] Disappearance indicates oxidation.

ppm (d, 1H): Pyridine ring proton (C6).

ppm (d, 1H): Pyridine ring proton (C5).[2]

ppm (broad): Carboxylic acid proton.

C. Mass Spectrometry (LC-MS)
Mode: ESI Negative (preferred for carboxylic acids) or Positive.

Target Ion:

or

.

Chlorine Isotope Pattern: Observe the characteristic 3:1 intensity ratio for
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and

isotopes to confirm the presence of chlorine.

Visualization of Workflows
Diagram 1: Reference Standard Qualification Workflow
This workflow illustrates the logical progression from raw material to a qualified reference

standard, highlighting the "Go/No-Go" decision gates.

Raw Material
(Synthesis/Vendor)

Identity Check
(NMR, MS, IR)

Purity Screen
(HPLC Area %) Purity > 98%?

Full Characterization
(Mass Balance)

Yes

Reject / Repurify
No

1. Water (KF)
2. Solvents (GC)

3. Ash (ROI)

Calculate Potency
(Assigned Purity)

Generate CoA
& Expiry Date

Click to download full resolution via product page

Caption: Logical workflow for qualifying 4-Chloro-2-formylnicotinic acid, utilizing the Mass

Balance approach for potency assignment.

Diagram 2: Impurity Profiling & Degradation Pathways
Understanding the specific degradation logic for this aldehyde-acid intermediate.
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Caption: Primary degradation pathways. The aldehyde group is the primary stability risk,

leading to Impurity A (oxidation) or C (disproportionation).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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